Cas no 110435-89-7 (1-(2-methoxyethyl)-3-nitrobenzene)

1-(2-methoxyethyl)-3-nitrobenzene structure
110435-89-7 structure
Product Name:1-(2-methoxyethyl)-3-nitrobenzene
CAS No:110435-89-7
MF:C9H11NO3
MW:181.188542604446
CID:1198843
PubChem ID:14200683
Update Time:2025-04-20

1-(2-methoxyethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyethyl)-3-nitrobenzene
    • ACMC-20mddx
    • SureCN6674437
    • Benzene, 1-(2-methoxyethyl)-3-nitro-
    • CTK0D4767
    • Methyl-3-nitrophenethylether
    • AGN-PC-000OT7
    • ACMC-20mddx; SureCN6674437; Benzene, 1-(2-methoxyethyl)-3-nitro-; CTK0D4767; Methyl-3-nitrophenethylether; AGN-PC-000OT7;
    • 110435-89-7
    • 3-Nitrophenethyl alcohol, methyl ether
    • SCHEMBL6674437
    • DTXSID10557297
    • Inchi: 1S/C9H11NO3/c1-13-6-5-8-3-2-4-9(7-8)10(11)12/h2-4,7H,5-6H2,1H3
    • InChI Key: RSPHSWMLOQVDSX-UHFFFAOYSA-N
    • SMILES: O(C)CCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų
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